Cas no 898760-87-7 (2-(3-Bromophenyl)ethyl cyclopropyl ketone)

• Product Name: 2-(3-Bromophenyl)ethyl cyclopropyl ketone
• CAS No: 898760-87-7
• MF: C₁₂H₁₃BrO
• MW: 253.135022878647
• MDL: MFCD03843345
• CID: 4719042
• Update Time: 2025-05-22

2-(3-Bromophenyl)ethyl cyclopropyl ketone Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenyl)ethyl cyclopropyl ketone
• 3-(3-bromophenyl)-1-cyclopropylpropan-1-one
• 2-(3-Bromophenyl)ethyl cyclopropyl ketone

• MDL： MFCD03843345
• Inchi： 1S/C12H13BrO/c13-11-3-1-2-9(8-11)4-7-12(14)10-5-6-10/h1-3,8,10H,4-7H2
• InChI Key： RJSWJYWDBRPVNB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCC(C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(3-Bromophenyl)ethyl cyclopropyl ketone

Research Brief on 2-(3-Bromophenyl)ethyl cyclopropyl ketone (CAS: 898760-87-7) in Chemical Biology and Pharmaceutical Applications

The compound 2-(3-Bromophenyl)ethyl cyclopropyl ketone (CAS: 898760-87-7) has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery. Recent studies highlight its role as a versatile intermediate in the synthesis of complex molecules, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-(3-Bromophenyl)ethyl cyclopropyl ketone, emphasizing its utility in palladium-catalyzed cross-coupling reactions. The bromophenyl moiety serves as a critical handle for further functionalization, enabling the construction of diverse pharmacophores. Researchers demonstrated that this compound could be efficiently converted into derivatives with enhanced blood-brain barrier (BBB) permeability, making it valuable for CNS drug development. Computational modeling further supported its potential as a scaffold for dopamine receptor modulators.

In parallel, a 2024 ACS Chemical Biology report investigated the compound's inhibitory effects on cytochrome P450 enzymes, particularly CYP2D6. The cyclopropyl ketone group was found to interact with the enzyme's heme iron, suggesting a mechanism-based inhibition profile. This property is being leveraged in the design of targeted therapies for diseases where CYP2D6 overexpression is pathological, such as certain cancers and neurodegenerative disorders. Structural-activity relationship (SAR) studies are ongoing to optimize selectivity and potency.

Emerging applications in radiopharmaceuticals have also been reported. The bromine atom at the 3-position allows for isotopic substitution with radioactive bromine-76, enabling positron emission tomography (PET) tracer development. A recent Nuclear Medicine and Biology paper detailed the synthesis of [76Br]-labeled analogs for imaging σ-1 receptors in neuroinflammation models. Preliminary in vivo data showed promising tumor-to-background ratios in glioblastoma xenografts, highlighting its diagnostic potential.

From a safety and ADME (Absorption, Distribution, Metabolism, Excretion) perspective, recent pharmacokinetic studies in rodent models indicate moderate oral bioavailability (~40%) and extensive hepatic metabolism. The primary metabolite, identified as 3-bromophenylacetic acid, showed no significant off-target toxicity in preclinical screens. However, researchers caution that the cyclopropyl ring may contribute to idiosyncratic metabolic activation, warranting further toxicological evaluation.

The compound's commercial availability has increased significantly, with several specialty chemical suppliers now offering GMP-grade material for preclinical development. Current pricing trends suggest growing demand, particularly from academic labs focusing on fragment-based drug discovery. Patent landscapes reveal recent filings (2022-2024) claiming derivatives for treating Parkinson's disease and chronic pain, indicating sustained industry interest.

In conclusion, 2-(3-Bromophenyl)ethyl cyclopropyl ketone represents a multifaceted tool in modern drug discovery. Its synthetic accessibility, diverse reactivity, and emerging biological activities position it as a valuable scaffold for both therapeutic and diagnostic applications. Future research directions likely include expanded SAR studies, prodrug development, and exploration of its interactions with novel biological targets identified through chemoproteomics approaches.